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Compound of Interest

Compound Name:

1-

[Ethyl(methyl)amino]cyclopentane

carbonitrile

CAS No.: 1255147-38-6

Cat. No.: B1393730

Get Quote

Introduction and Chemical Classification
The compound 1-[Ethyl(methyl)amino]cyclopentanecarbonitrile belongs to the class of

alpha-aminonitriles.[1] These compounds are characterized by a geminal relationship between

an amino group and a nitrile (cyano) group on a central carbon atom.[1]

In organic chemistry, alpha-aminonitriles are significant as intermediates in the Strecker

synthesis of amino acids and in the preparation of various nitrogen-containing heterocycles.[1]

However, specific cycloalkyl aminonitriles are also closely monitored due to their structural

similarity to precursors used in the synthesis of arylcyclohexylamines, a class of dissociative

anesthetics.[1]

Structural Homology
Target Structure: 1-[Ethyl(methyl)amino]cyclopentanecarbonitrile (Cyclopentane ring, N-

ethyl-N-methyl substitution).[1]
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Regulated Analog: 1-Piperidinocyclohexanecarbonitrile (PCC).[1] PCC is a Schedule II

controlled substance in the United States due to its role as an immediate precursor to

Phencyclidine (PCP).[1]

Risk Profile: Due to this homology, the synthesis and handling of cycloalkyl aminonitriles

often warrant heightened scrutiny to ensure compliance with laws regarding controlled

substance analogues.[1]

Operational Hazards: Cyanide Chemistry
The theoretical formation of alpha-aminonitriles typically involves the reaction of a ketone, an

amine, and a cyanide source (such as sodium cyanide, potassium cyanide, or trimethylsilyl

cyanide). The presence of cyanide sources introduces critical safety risks that supersede

standard laboratory protocols.[1]

Critical Hazards of Cyanide Reagents
Acute Toxicity: Cyanide salts (NaCN, KCN) are potent inhibitors of cytochrome c oxidase,

halting cellular respiration.[1] Ingestion or absorption of milligram quantities can be fatal.[1]

Evolution of Hydrogen Cyanide (HCN): Contact between cyanide salts and acid (or even

weak acids like water/humidity in some contexts) can release HCN gas.[1] HCN is colorless,

highly volatile, and rapidly fatal.[1]

Skin Absorption: Cyanide solutions can readily penetrate intact skin.[1]

Mandatory Safety Infrastructure
Any theoretical work involving these reagents requires:

Engineering Controls: A certified chemical fume hood with a face velocity of at least 100 fpm.

Monitoring: Real-time HCN electrochemical sensors mounted near the workspace.[1]

PPE: Butyl rubber gloves (nitrile gloves offer insufficient protection against some cyanide

solvents), chemical splash goggles, and a face shield.[1]
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Medical Countermeasures: An antidote kit (e.g., hydroxocobalamin or a nitrite/thiosulfate kit)

must be immediately available on-site, with personnel trained in its administration.[1]

Safety Protocol Visualization
The following diagram outlines the critical decision-making pathway for handling cyanide-based

reaction risks in a professional laboratory setting.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.alchempharmtech.com/product/22912-31-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment: Cyanide Handling
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Figure 1: Decision logic for high-hazard cyanide handling operations.

Analytical Characterization (Theoretical)
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In a legitimate analytical context, the identification of alpha-aminonitriles relies on specific

spectroscopic signatures.[1]

Method Characteristic Feature Mechanistic Origin

FT-IR
Weak band at ~2220–2240

cm⁻¹

Stretching vibration of the C≡N

bond.[1] Note: The intensity is

often weak in alpha-

aminonitriles due to substituent

effects.[1]

¹H NMR Distinct alkyl signals

The N-ethyl and N-methyl

groups will show characteristic

splitting patterns (triplet/quartet

for ethyl, singlet for methyl)

shifted downfield by the

adjacent nitrogen.[1]

¹³C NMR
Quaternary Carbon (~60–70

ppm)

The carbon atom linking the

amine, nitrile, and ring (C1)

appears in a unique region due

to the electron-withdrawing

nitrile and electron-donating

amine.[1]

MS (EI)
Molecular Ion (M+) & Loss of

CN

Fragmentation often shows a

loss of the cyano group (M -

26) or the amino group, aiding

in structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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